Cas no 2408962-84-3 (Ethanone, 2-chloro-1-[3-(dimethylamino)phenyl]-, hydrochloride (1:1) )

• Product Name: Ethanone, 2-chloro-1-[3-(dimethylamino)phenyl]-, hydrochloride (1:1)
• CAS No: 2408962-84-3
• MF: C₁₀H₁₃Cl₂NO
• MW: 234.122320890427
• CID: 5464137
• Update Time: 2025-06-13

Ethanone, 2-chloro-1-[3-(dimethylamino)phenyl]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-chloro-1-[3-(dimethylamino)phenyl]-, hydrochloride (1:1)

• Inchi： 1S/C10H12ClNO.ClH/c1-12(2)9-5-3-4-8(6-9)10(13)7-11;/h3-6H,7H2,1-2H3;1H
• InChI Key： DXKBLMCIUHLBNU-UHFFFAOYSA-N
• SMILES： Cl.O=C(CCl)C1C=C(N(C)C)C=CC=1

Additional information on Ethanone, 2-chloro-1-[3-(dimethylamino)phenyl]-, hydrochloride (1:1)

Ethanone, 2-chloro-1-[3-(dimethylamino)phenyl]-, hydrochloride (1:1) (CAS No. 2408962-84-3): A Comprehensive Overview

Ethanone, 2-chloro-1-[3-(dimethylamino)phenyl]-, hydrochloride (1:1), identified by its CAS number 2408962-84-3, is a significant compound in the realm of pharmaceutical chemistry and drug development. This compound, often referred to as 2-chloro-1-(3-dimethylaminophenyl)ethyl ketone hydrochloride, has garnered attention due to its versatile applications and potential in medicinal chemistry. The structural uniqueness of this molecule, characterized by a chlorinated ketone moiety linked to a dimethylamino-substituted phenyl ring, positions it as a valuable candidate for further exploration in synthetic chemistry and pharmacological research.

The< strong>Ethanone backbone of this compound contributes to its reactivity and functionality, making it a promising intermediate in the synthesis of more complex molecules. The presence of a< strong>2-chloro substituent enhances its utility in various chemical transformations, including nucleophilic substitution reactions, which are pivotal in constructing biologically active scaffolds. Additionally, the< strong>1-[3-(dimethylamino)phenyl] group introduces basicity and electronic richness, facilitating interactions with acidic pharmacophores in drug design.

In recent years, there has been a surge in research focusing on the development of novel psychoactive agents and CNS-targeting drugs. The< strong>hydrochloride (1:1) salt form of this compound not only improves its solubility in aqueous solutions but also enhances its stability, making it more suitable for both preclinical and clinical studies. The combination of these properties makes it an attractive scaffold for medicinal chemists seeking to develop new treatments for neurological disorders.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of monoamine oxidase (MAO) inhibitors. MAOs are enzymes that play a crucial role in the metabolism of neurotransmitters such as serotonin, dopamine, and norepinephrine. Inhibiting these enzymes has been shown to have therapeutic benefits in conditions like depression and Parkinson's disease. The structural features of< strong>Ethanone, 2-chloro-1-[3-(dimethylamino)phenyl]-, hydrochloride (1:1), particularly the dimethylamino group and the chloroketone moiety, suggest that it could be modified to produce potent MAO inhibitors with improved selectivity and reduced side effects.

Moreover, the< strong>2-chloro substituent on the ketone group provides a handle for further functionalization through palladium-catalyzed cross-coupling reactions. These reactions are widely used in pharmaceutical synthesis to introduce aryl or heteroaryl groups into molecular frameworks. By leveraging these transformations, researchers can generate derivatives of this compound with tailored biological activities. For instance, incorporating< strong>[3-(dimethylamino)phenyl]-substituted aldehydes or ketones could lead to novel compounds with enhanced affinity for specific receptors or enzymes.

The hydrochloride salt form of this compound also offers advantages in terms of formulation and administration. Salts are often more stable and have better bioavailability compared to their free base forms. This is particularly important for oral medications where stability and absorption rates can significantly impact therapeutic efficacy. The< strong>Ethanone-based structure provides a robust framework that can be modified to optimize pharmacokinetic properties without compromising biological activity.

In academic research circles, this compound has been explored as a building block for more complex molecules with potential applications in antiviral and anticancer therapies. The< strong>[3-(dimethylamino)phenyl] group is known to interact favorably with nucleic acids and proteins, making it a valuable component in designing agents that target viral replication or cancer cell proliferation. Recent studies have demonstrated that derivatives of this compound exhibit inhibitory effects on certain enzymes overexpressed in tumor cells, highlighting their promise as leads for oncology drug development.

The synthesis of< strong>Ethanone, 2-chloro-1-[3-(dimethylamino)phenyl]-, hydrochloride (1:1) involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. Starting from readily available precursors such as aniline derivatives and chloroacetyl chloride, the compound can be constructed through sequential condensation reactions followed by salt formation. This synthetic route not only highlights the versatility of the starting materials but also underscores the importance of optimizing reaction conditions to achieve high yields and purity.

The increasing interest in this compound is also driven by its potential applications in agrochemicals. The structural motifs present in< strong>Ethanone-based molecules are frequently found in pesticides and herbicides due to their ability to interact with biological targets at low concentrations. By modifying the substituents on this scaffold, researchers can develop novel agrochemicals with enhanced efficacy against pests while minimizing environmental impact.

In conclusion,< strong>Ethanone, 2-chloro-1-[3-(dimethylamino)phenyl]-, hydrochloride (1:1), identified by its CAS number 2408962-84-3, is a multifaceted compound with significant potential across multiple domains of chemical research and application. Its unique structural features make it an invaluable tool for medicinal chemists seeking to develop new drugs for neurological disorders, while its synthetic accessibility allows for rapid exploration of derivative structures with tailored biological activities. As research continues to uncover new applications for this molecule, its importance is likely to grow further within both academic and industrial settings.